Cas no 753436-51-0 (2-chloro-6-(piperidin-4-yl)pyridine)

• Product Name: 2-chloro-6-(piperidin-4-yl)pyridine
• CAS No: 753436-51-0
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 5994090
• PubChem ID: 10607968
• Update Time: 2025-05-19

2-chloro-6-(piperidin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-chloro-6-(4-piperidinyl)-
• 2-chloro-6-(piperidin-4-yl)pyridine
• 753436-51-0
• AKOS022973569
• EN300-1172085
• SCHEMBL24338764

• Inchi： 1S/C10H13ClN2/c11-10-3-1-2-9(13-10)8-4-6-12-7-5-8/h1-3,8,12H,4-7H2
• InChI Key： HRWXCVQRHBJKMT-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C2CCNCC2)=CC=C1

Computed Properties

• Exact Mass: 196.0767261g/mol
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 314.2±42.0 °C(Predicted)
• pka: 9.82±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-chloro-6-(piperidin-4-yl)pyridine

Introduction to 2-chloro-6-(piperidin-4-yl)pyridine (CAS No. 753436-51-0)

2-chloro-6-(piperidin-4-yl)pyridine, identified by its Chemical Abstracts Service number CAS No. 753436-51-0, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound features a pyridine core substituted with a chlorine atom at the 2-position and a piperidine ring at the 6-position, linked through an amide-like connection. Its unique structural attributes make it a valuable intermediate in synthesizing various bioactive molecules, particularly in the development of targeted therapies.

The< strong>piperidin-4-yl moiety in this compound contributes to its pharmacological potential by enhancing solubility and improving metabolic stability, which are critical factors in drug design. The presence of the< strong>chloro substituent at the pyridine ring increases its reactivity, allowing for further functionalization and diversification in medicinal chemistry applications. These characteristics have positioned< strong>2-chloro-6-(piperidin-4-yl)pyridine as a cornerstone in the synthesis of novel pharmacophores.

In recent years, there has been growing interest in exploring the therapeutic applications of< strong>2-chloro-6-(piperidin-4-yl)pyridine. Researchers have leveraged its structural framework to develop compounds with potential efficacy against a range of diseases, including oncology, neurodegenerative disorders, and infectious diseases. For instance, studies have demonstrated its utility in generating kinase inhibitors, which are pivotal in treating cancers by targeting aberrant signaling pathways.

The compound's versatility has also been highlighted in the development of antiviral agents. The< strong>piperidin-4-yl group has shown promise in enhancing binding affinity to viral proteases and enzymes, thereby inhibiting viral replication. Furthermore, modifications to the< strong>chloro-substituted pyridine ring have led to derivatives with improved pharmacokinetic profiles, including better bioavailability and reduced toxicity.

Advances in computational chemistry and molecular modeling have further accelerated the discovery of new derivatives of< strong>2-chloro-6-(piperidin-4-yl)pyridine. These computational tools allow researchers to predict the binding interactions of the compound with biological targets with high precision, facilitating the design of optimized drug candidates. Such innovations are particularly relevant in the context of fragment-based drug design, where small molecules like< strong>2-chloro-6-(piperidin-4-yl)pyridine serve as starting points for developing more complex and potent therapeutic agents.

The synthesis of< strong>2-chloro-6-(piperidin-4-yl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and cyclization processes. The choice of reagents and catalysts plays a crucial role in determining the efficiency of these reactions. Recent advancements in green chemistry have also influenced synthetic methodologies, promoting the use of sustainable solvents and minimal waste processes.

In conclusion, 2-chloro-6-(piperidin-4-yl)pyridine (CAS No. 753436-51-0) is a versatile and highly functional compound with significant implications in pharmaceutical research and drug development. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to create innovative therapeutic agents. As research continues to uncover new applications for this compound, its importance in addressing global health challenges is likely to grow even further.